Cas no 2248281-98-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate
• CAS No: 2248281-98-1
• MF: C₁₅H₆F₃NO₄
• MW: 321.207654476166
• CID: 6455425
• PubChem ID: 165728636
• Update Time: 2025-06-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2248281-98-1
• EN300-6515214
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate

• Inchi： 1S/C15H6F3NO4/c16-7-5-10(17)12(11(18)6-7)15(22)23-19-13(20)8-3-1-2-4-9(8)14(19)21/h1-6H
• InChI Key： OGNMBNQLKFYMKJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F)F

Computed Properties

• Exact Mass: 321.02489216g/mol
• Monoisotopic Mass: 321.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate (CAS No. 2248281-98-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate, identified by its CAS number 2248281-98-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular framework that integrates both oxygen and nitrogen heteroatoms into a fused ring system. The presence of a trifluorobenzoyl moiety at the 2-position of the isoindole scaffold imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate is particularly noteworthy due to its potential to interact with biological targets in a highly selective manner. The trifluorobenzene group enhances lipophilicity while simultaneously introducing fluorine atoms that can modulate metabolic stability and binding affinity. Such structural features are increasingly exploited in the design of novel therapeutic agents targeting complex diseases.

In recent years, there has been a surge in research focused on isoindole derivatives as pharmacophores. These compounds exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The dioxo group within the molecule contributes to its reactivity and functionalization potential, allowing for further derivatization to tailor specific pharmacological profiles. This adaptability makes CAS No. 2248281-98-1 a versatile building block in medicinal chemistry.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate is its potential application in modulating enzyme inhibition. Preliminary studies have suggested that this compound may interact with key enzymes involved in metabolic pathways relevant to neurodegenerative disorders. The combination of the isoindole core and the trifluorobenzoyl substituent creates a scaffold that can engage with protein binding pockets with high precision. Such interactions are critical for developing drugs that can selectively inhibit pathological processes without affecting normal cellular functions.

The synthesis of CAS No. 2248281-98-1 presents an intriguing challenge due to the complexity of its ring system. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of modern organic chemistry techniques.

From a computational chemistry perspective, the electronic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate have been extensively studied using density functional theory (DFT) and other quantum mechanical models. These studies reveal that the trifluorobenzoyl group exerts significant electron-withdrawing effects through hyperconjugation and inductive effects. This modulation of electronic distribution can fine-tune hydrogen bonding interactions with biological targets, enhancing drug-receptor affinity.

The pharmaceutical industry has increasingly recognized the value of fluorinated aromatic compounds in drug development due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The incorporation of fluorine atoms into bioactive molecules often leads to enhanced binding affinity and prolonged half-life in vivo. CAS No. 2248281-98-1, with its trifluorobenzoyl moiety, aligns well with this trend and represents a prime example of how structural modifications can yield compounds with improved therapeutic potential.

Recent advancements in crystallographic techniques have provided insights into how 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trifluorobenzoate interacts with macromolecular targets at an atomic level. High-resolution structures have revealed that this compound adopts specific conformations within binding pockets that maximize electrostatic and hydrophobic interactions. Such detailed mechanistic understanding is crucial for optimizing lead compounds into viable drug candidates.

The potential applications of CAS No. 2248281-98-1 extend beyond traditional small-molecule drug design into areas such as chemical biology probes and molecular imaging agents. Its unique structural features make it an excellent candidate for developing tools that can visualize biological processes in real time. For instance，fluorinated isoindole derivatives have been explored as reporters for enzyme activity assays due to their high sensitivity and specificity.

In conclusion,1,3-dioxo-, 2, 3-dihydro-, H-isoindol-, -----
The exploration
of novel heterocyclic
compounds like
CAS No.
2248281
–98–01 continues
to drive innovation
in pharmaceuticals.
The combination
of structural
complexity
and functional
diversity offers
a rich landscape
for future research.